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Compound of Interest

Compound Name: 3'-Methoxypropiophenone

Cat. No.: B1296965 Get Quote

An In-depth Technical Guide to the Safe Handling of 3'-Methoxypropiophenone

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for 3'-Methoxypropiophenone (CAS No: 37951-49-8). The information is compiled to assist

laboratory and manufacturing personnel in implementing safe handling, storage, and

emergency procedures.

Identification
Property Value

Chemical Name 3'-Methoxypropiophenone

Synonyms 1-(3-methoxyphenyl)propan-1-one

CAS Number 37951-49-8

Molecular Formula C₁₀H₁₂O₂[1][2][3][4]

Molecular Weight 164.20 g/mol [1][3][4][5]

Primary Uses
Intermediate in pharmaceutical, agrochemical,

and chemical synthesis.[2][6][7]

Hazard Identification
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3'-Methoxypropiophenone is classified as harmful and requires careful handling. The primary

hazards are associated with acute toxicity upon ingestion, skin contact, or inhalation.[1][8]

GHS Classification Summary

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[5]

[8][9]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[8]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[5][8]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[5]

Serious Eye Damage/Irritation 2A
H319: Causes serious eye

irritation[5]

Label Elements:

Pictogram: GHS07 (Exclamation Mark)[8]

Signal Word: Warning[8]

Hazard Statements: H302+H312+H332 - Harmful if swallowed, in contact with skin or if

inhaled.[8]

Precautionary Statements: P280 - Wear protective gloves/protective clothing/eye

protection/face protection.[8][9] P301+P312 - IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.[8] P302+P352 - IF ON SKIN: Wash with plenty of water.

[8]

Physical and Chemical Properties
A summary of the key physical and chemical properties is provided below.
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Property Value Citation(s)

Appearance Colorless to pale yellow liquid [2][6][7]

Odor Mild, pleasant aroma [2][6]

Boiling Point 246°C to 285°C [2][4][6]

Melting Point Approx. -7°C to -1°C [2][6][7]

Flash Point 98.9°C to 113°C [1][4]

Solubility

Very slightly soluble in water

(0.71 g/L at 25°C). Soluble in

organic solvents like ethanol,

methanol, and diethyl ether.

[1][6]

Density ~1.016 g/cm³ [1]

Handling, Storage, and Personal Protection
Adherence to proper handling and storage protocols is critical to ensure personnel safety and

maintain the chemical's integrity.

Safe Handling
Handle only in a well-ventilated area, preferably within a chemical fume hood.[1]

Avoid contact with skin, eyes, and clothing.[2][8] Do not breathe vapors or mist.[10]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[1][6]

Wash hands and any exposed skin thoroughly after handling and before eating, drinking, or

smoking.[1][8]

Keep away from heat, sparks, open flames, and other sources of ignition.[1]

Avoid contact with incompatible materials such as strong oxidizing agents.[1]
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Storage Conditions
Store in a cool, dry, and well-ventilated place away from direct sunlight and heat.[6]

Keep containers tightly closed to prevent contamination and moisture ingress.[6][8]

Containers should be made of compatible materials like glass or high-density polyethylene.

[6]

Exposure Controls and Personal Protection
Engineering Controls: Use in a chemical fume hood to maintain exposure levels below

recommended limits.[1] Eyewash stations and safety showers should be readily accessible.

[10]

Eye/Face Protection: Wear chemical safety goggles or a face shield.[1][6]

Skin Protection: Wear chemical-resistant gloves (e.g., PVC) and protective clothing to

prevent skin exposure.[1][11]

Respiratory Protection: If ventilation is inadequate, wear an approved mask or respirator.[1]

Under normal use conditions with proper engineering controls, respiratory protection may not

be required.[10]

Emergency Procedures
First-Aid Measures

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[8] If

symptoms persist or in severe cases, seek medical attention.[1]

Skin Contact: Immediately wash the affected skin with plenty of soap and water while

removing contaminated clothing.[1][10] If skin irritation occurs, seek medical advice.[8]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do.[1][8] If eye irritation persists, get medical advice/attention.[8]

Ingestion: Rinse the mouth with water.[8] Call a poison center or doctor if you feel unwell.[8]

Do NOT induce vomiting.[12]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon

dioxide (CO₂).[1][8]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[8]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[1][10]

Accidental Release Measures
Personal Precautions: Avoid contact with the spilled material.[8] Wear appropriate PPE,

including respiratory protection.[1] Remove all sources of ignition.[10]

Environmental Precautions: Prevent the material from entering drains or water courses.[1]

Methods for Cleaning Up: Absorb the spill with an inert material such as sand or vermiculite.

[1] Sweep up the material and place it in a tightly closed container for disposal.[1] Clean the

contaminated surface with an excess of water.[8]

Accidental Spill Response Workflow
No specific experimental protocols for the safety assessment of 3'-Methoxypropiophenone
were found in the reviewed literature. However, a standardized workflow for responding to an

accidental chemical spill can be established based on the safety data sheet information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.chemsrc.com/en/cas/37951-49-8_750770.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-3methoxy-propiophenone-CASNO-37951-49-D0182-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-3methoxy-propiophenone-CASNO-37951-49-D0182-EN.aspx
https://www.chemsrc.com/en/cas/37951-49-8_750770.html
https://www.fishersci.com/store/msds?partNumber=AC126090250&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-3methoxy-propiophenone-CASNO-37951-49-D0182-EN.aspx
https://www.chemsrc.com/en/cas/37951-49-8_750770.html
https://www.fishersci.com/store/msds?partNumber=AC126090250&countryCode=US&language=en
https://www.chemsrc.com/en/cas/37951-49-8_750770.html
https://www.chemsrc.com/en/cas/37951-49-8_750770.html
https://www.chemsrc.com/en/cas/37951-49-8_750770.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-3methoxy-propiophenone-CASNO-37951-49-D0182-EN.aspx
https://www.benchchem.com/product/b1296965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow: 3'-Methoxypropiophenone Spill Response

Immediate Actions

Assessment & Preparation

Containment & Cleanup

Decontamination & Disposal

Spill Occurs

Evacuate Immediate Area
Alert Personnel

Remove Ignition Sources

Assess Spill Size & Risk
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Proceed if safe
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Absorb with Inert Material
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Collect & Place in
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Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental spill of 3'-Methoxypropiophenone.
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Stability and Reactivity
Reactivity: Generally stable under normal conditions.[8]

Conditions to Avoid: Direct sunlight, moisture, air contact, heat, flames, and sparks.[1][8]

Incompatible Materials: Strong oxidizing agents.[1]

Hazardous Decomposition Products: Under combustion, may produce carbon monoxide

(CO) and carbon dioxide (CO₂).[1][10]

Toxicological and Ecological Information
Toxicological Information: Classified as harmful if swallowed, inhaled, or in contact with skin.

[8] Detailed toxicological studies (e.g., LD50 values) are not consistently available across

provided safety data sheets.[1][8] Overexposure may lead to symptoms like headache,

dizziness, tiredness, nausea, and vomiting.[10]

Ecotoxicological Information: Specific data on environmental impact is limited. It is advised to

avoid release into the environment.[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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